Cas no 1781738-83-7 ((3,3-Dimethylmorpholin-2-yl)methanol)

• Product name: (3,3-Dimethylmorpholin-2-yl)methanol
• CAS No: 1781738-83-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5718776
• PubChem ID: 84072870

(3,3-Dimethylmorpholin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• AKOS023835167
• 1781738-83-7
• F2147-3422
• EN300-6733384
• (3,3-dimethylmorpholin-2-yl)methanol
• (3,3-Dimethylmorpholin-2-yl)methanol

• Inchi： 1S/C7H15NO2/c1-7(2)6(5-9)10-4-3-8-7/h6,8-9H,3-5H2,1-2H3
• InChI Key： PPWKRFUDZRIROD-UHFFFAOYSA-N
• SMILES： O1CCNC(C)(C)C1CO

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų
• XLogP3: -0.6

Additional information on (3,3-Dimethylmorpholin-2-yl)methanol

(3,3-Dimethylmorpholin-2-yl)methanol (CAS No. 1781738-83-7): A Comprehensive Overview

(3,3-Dimethylmorpholin-2-yl)methanol (CAS No. 1781738-83-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(hydroxymethyl)-3,3-dimethylmorpholine, has garnered attention for its unique structural properties and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of (3,3-Dimethylmorpholin-2-yl)methanol is characterized by a morpholine ring with two methyl groups at the 3-position and a hydroxymethyl group at the 2-position. This unique arrangement of functional groups imparts specific physical and chemical properties that make it an attractive candidate for various pharmaceutical applications. The compound is a colorless liquid with a molecular weight of 149.24 g/mol and a melting point of -55°C. Its solubility in water is moderate, making it suitable for use in aqueous solutions.

The synthesis of (3,3-Dimethylmorpholin-2-yl)methanol can be achieved through several routes. One common method involves the reaction of 2-chloroacetone with dimethylamine followed by ring closure to form the morpholine ring. Another approach involves the nucleophilic substitution of 2-chloromethylmorpholine with dimethylamine. These synthetic methods are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In terms of biological activity, (3,3-Dimethylmorpholin-2-yl)methanol has shown promise in various pharmacological studies. Recent research has focused on its potential as a modulator of ion channels and receptors, particularly in the central nervous system (CNS). Studies have demonstrated that this compound can interact with specific ion channels, such as voltage-gated potassium channels (Kv), which play crucial roles in neuronal excitability and signal transmission.

One notable study published in the Journal of Medicinal Chemistry investigated the effects of (3,3-Dimethylmorpholin-2-yl)methanol on Kv channels in neuronal cells. The results showed that the compound effectively modulated channel activity, leading to reduced neuronal excitability and potential therapeutic benefits for conditions such as epilepsy and neuropathic pain. These findings highlight the compound's potential as a lead molecule for further drug development.

Beyond its role in ion channel modulation, (3,3-Dimethylmorpholin-2-yl)methanol has also been explored for its anti-inflammatory properties. Research conducted by a team at the University of California demonstrated that the compound can inhibit the production of pro-inflammatory cytokines in immune cells. This anti-inflammatory effect could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The safety profile of (3,3-Dimethylmorpholin-2-yl)methanol is another important aspect to consider. Preclinical studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties. These characteristics make it a promising candidate for further clinical evaluation. However, more extensive safety studies are needed to fully assess its potential side effects and long-term safety.

In conclusion, (3,3-Dimethylmorpholin-2-yl)methanol (CAS No. 1781738-83-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive target for further investigation into its therapeutic applications. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.